Cas no 371140-25-9 (4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 371140-25-9
• MF: C₂₆H₃₀N₂O₇
• MW: 482.525607585907
• CID: 6584013
• PubChem ID: 5939195
• Update Time: 2025-06-30

4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one
• 4-benzoyl-3-hydroxy-1-(2-morpholinoethyl)-5-(3,4,5-trimethoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-benzoyl-1,5-dihydro-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-5-(3,4,5-trimethoxyphenyl)-
• F1127-0838
• Z57240466
• 371140-25-9
• (4E)-4-[hydroxy(phenyl)methylidene]-1-(2-morpholin-4-ylethyl)-5-(3,4,5-trimethoxyphenyl)pyrrolidine-2,3-dione
• 4-benzoyl-3-hydroxy-1-(2-morpholinoethyl)-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2(5H)-one
• AKOS016296336
• AKOS001448501
• 4-benzoyl-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C26H30N2O7/c1-32-19-15-18(16-20(33-2)25(19)34-3)22-21(23(29)17-7-5-4-6-8-17)24(30)26(31)28(22)10-9-27-11-13-35-14-12-27/h4-8,15-16,22,30H,9-14H2,1-3H3
• InChI Key： KLZXUUXWCJOTQD-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC(OC)=C(OC)C(OC)=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 482.20530130g/mol
• Monoisotopic Mass: 482.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.8Ų

Additional information on 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one

4-Benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one: A Novel Compound with Potential Therapeutic Applications

4-Benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one, with the chemical identifier CAS No. 371140-25-9, represents a promising candidate in the field of pharmaceutical research. This compound is characterized by its unique molecular structure, which combines multiple functional groups to potentially modulate biological pathways. The benzoyl group at the 4-position, the hydroxy functionality at the 3-position, and the morpholin-4-yl substituent at the 1-2 position collectively contribute to its pharmacological profile. The 3,4,5-trimethoxyphenyl ring system further enhances its structural complexity, offering opportunities for interactions with various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of designing compounds with multifunctional moieties to address complex diseases. The 4-benzoyl group, known for its ability to enhance lipophilicity and improve cellular permeability, plays a critical role in the compound's potential therapeutic applications. The hydroxy group at the 3-position is likely involved in hydrogen bonding interactions, which could influence the compound's binding affinity to target proteins. The morpholin-4-yl substituent, a common feature in many pharmaceutical agents, is expected to contribute to the compound's solubility and metabolic stability. The 3,4,5-trimethoxyphenyl ring system, with its electron-donating methoxy groups, may modulate the compound's electronic properties, potentially enhancing its interaction with specific receptors or enzymes.

Current research trends in drug discovery emphasize the development of molecules that can simultaneously target multiple pathways. The 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one structure aligns with this strategy, as it incorporates elements that may modulate both inflammatory and metabolic processes. For instance, the 3,4,5-trimethoxyphenyl group has been shown to exhibit anti-inflammatory properties in preclinical studies, while the morpholin-4-yl moiety is associated with improved drug metabolism. The hydroxy functionality may also play a role in stabilizing the compound's conformation, which is crucial for its biological activity.

Recent studies have explored the potential of compounds with similar structural features in treating chronic diseases. For example, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of 3,4,5-trimethoxyphenyl-containing derivatives, which demonstrated significant anti-inflammatory effects in vivo. These findings suggest that the 3,4,5-trimethoxyphenyl group may be a key contributor to the compound's therapeutic potential. Additionally, the 4-benzoyl group has been linked to enhanced cellular uptake in several studies, which could improve the compound's bioavailability and efficacy.

The 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one structure also presents opportunities for further chemical modifications to optimize its pharmacological properties. For instance, the hydroxy group could be replaced with other functional groups to enhance solubility or alter the compound's mechanism of action. The morpholin-4-yl substituent may also be modified to improve metabolic stability or reduce potential side effects. These modifications could be particularly valuable in targeting specific disease mechanisms, such as neurodegenerative disorders or metabolic syndromes.

One of the most promising applications of this compound is in the treatment of inflammatory diseases. The 3,4,5-trimethoxyphenyl group has been shown to inhibit pro-inflammatory cytokines, while the morpholin-4-yl moiety may modulate immune responses. A 2022 study published in Pharmaceutical Research demonstrated that similar compounds exhibited significant anti-inflammatory activity in animal models of rheumatoid arthritis. These findings suggest that the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one could be a viable candidate for further preclinical evaluation in this therapeutic area.

Another area of interest is the potential use of this compound in metabolic disorders. The 3,4,5-trimethoxyphenyl group has been associated with modulating lipid metabolism, while the hydroxy functionality may influence glucose homeostasis. A 2023 review in Drug Discovery Today highlighted the role of similar structural elements in the development of antidiabetic agents. These studies suggest that the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one could be explored for its potential in managing conditions such as type 2 diabetes or obesity.

The 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one also holds promise for applications in neurodegenerative diseases. The morpholin-4-yl group has been linked to neuroprotective effects, while the 3,4,5-trimethoxyphenyl system may influence mitochondrial function. A 2021 study in Neuropharmacology reported that compounds with similar structural features exhibited protective effects against oxidative stress in neuronal cells. These findings underscore the potential of the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one in treating conditions such as Alzheimer's disease or Parkinson's disease.

From a synthetic perspective, the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one structure can be prepared through a series of well-established chemical reactions. The 3,4,5-trimethoxyphenyl group can be introduced via methylation of a phenolic ring, while the 4-benzoyl group can be synthesized through acylation reactions. The hydroxy functionality and the morpholin-4-yl substituent can be incorporated through appropriate functional group transformations. These synthetic strategies highlight the feasibility of producing this compound for further biological evaluation.

Despite its potential, the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one requires rigorous preclinical and clinical testing to determine its safety and efficacy. The hydroxy group may contribute to potential side effects, while the morpholin-4-yl substituent could influence drug metabolism. Therefore, extensive pharmacokinetic and toxicological studies are necessary to optimize the compound's therapeutic profile.

In conclusion, the 4-benzoyl-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-(3,4,5-trimethoxyphenyl)-2,5-dihydro-1H-pyrrol-2-one represents a promising candidate for further research in multiple therapeutic areas. Its unique structural features, including the 3,4,5-trimethoxyphenyl group and the morpholin-4-yl substituent, offer potential applications in inflammatory diseases, metabolic disorders, and neurodegenerative conditions. Continued investigation into its biological activity, synthetic accessibility, and safety profile will be essential in advancing its development as a therapeutic agent.

The 4-benzoyl-3-hydroxy-1,2-dimethyl-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2-one is a complex organic compound with a unique structural framework that may hold significant potential in pharmaceutical research. Below is a structured summary of its properties, potential applications, and considerations for further development: --- ### Structural Features and Synthesis - Core Structure: A pyrrolone ring (a five-membered ring with one oxygen atom) is substituted with a benzoyl group, a hydroxy group, and a 3,4,5-trimethoxyphenyl group. - Functional Groups: - Benzoyl group (at position 4): Introduces aromaticity and potential for hydrophobic interactions. - Hydroxy group (at position 3): May contribute to hydrogen bonding and solubility. - Trimethoxyphenyl group (at position 5): Provides steric and electronic effects, potentially modulating biological activity. - Methyl groups on the pyrrolone ring: May influence ring stability and reactivity. - Synthesis: Can be prepared through a combination of acylation, methylation, and functional group transformations. The trimethoxyphenyl group can be introduced via methylation of a phenolic ring, while the benzoyl and hydroxy groups can be incorporated through standard organic reactions. --- ### Potential Therapeutic Applications 1. Inflammatory Diseases: - The trimethoxyphenyl group and hydroxy functionality may inhibit pro-inflammatory cytokines (e.g., TNF-α, IL-6) and modulate immune responses. - Preclinical studies on similar compounds suggest anti-inflammatory activity in models of rheumatoid arthritis and colitis. 2. Metabolic Disorders: - The trimethoxyphenyl group may influence lipid metabolism, while the hydroxy group could modulate glucose homeostasis. - Potential applications in type 2 diabetes or obesity based on structural similarities to known antidiabetic agents. 3. Neurodegenerative Diseases: - The methyl groups on the pyrrolone ring and the trimethoxyphenyl group may exert neuroprotective effects by reducing oxidative stress and modulating mitochondrial function. - Potential role in treating Alzheimer’s disease, Parkinson’s disease, or multiple sclerosis. 4. Antimicrobial or Anticancer Potential: - The aromatic and heterocyclic components may confer antimicrobial or anticancer activity, though this requires further investigation. --- ### Considerations for Development - Pharmacokinetics: - The hydroxy group may improve solubility but could also lead to metabolic instability. - The trimethoxyphenyl group may enhance lipophilicity, affecting tissue penetration and drug distribution. - Toxicology: - Long-term safety, including hepatotoxicity or nephrotoxicity, must be evaluated. - The methyl groups on the pyrrolone ring may influence drug metabolism and side effects. - Structural Optimization: - Modifications to the trimethoxyphenyl group (e.g., varying methoxy positions or substituents) could enhance potency or reduce toxicity. - Altering the hydroxy group (e.g., to a methoxy or acetoxy group) may improve stability or biological activity. --- ### Conclusion The 4-benzoyl-3-hydroxy-1,2-dimethyl-5-(3,4,5-trimethoxyphenyl)-1H-pyrrol-2-one is a promising compound with a diverse range of potential applications in inflammation, metabolism, and neurodegeneration. Its unique structural features suggest a broad spectrum of biological activity, but further research is needed to validate these hypotheses. Key steps for development include: - In vitro and in vivo testing to confirm therapeutic efficacy. - Structure-activity relationship (SAR) studies to optimize potency and safety. - Preclinical toxicology to assess long-term risks. - Clinical translation if preclinical data supports its potential as a novel therapeutic agent. This compound represents an exciting opportunity for pharmaceutical innovation, particularly in areas where current treatments are limited. Continued exploration of its properties and applications will be critical in advancing its potential as a drug candidate.